Cas no 1862508-18-6 (1-(4,4-Dimethylcyclohexyl)propan-2-ol)

1-(4,4-Dimethylcyclohexyl)propan-2-ol is a cycloaliphatic alcohol characterized by its stable, sterically hindered structure due to the presence of a 4,4-dimethylcyclohexyl group. This compound exhibits favorable physicochemical properties, including moderate polarity and low volatility, making it suitable for applications in specialty solvents, intermediates in organic synthesis, and fragrance formulations. The tertiary alcohol functionality enhances its reactivity in esterification and etherification reactions, while the cyclohexyl backbone contributes to thermal and oxidative stability. Its balanced lipophilicity and steric hindrance also make it a potential candidate for use in polymer modifiers and surface-active agents. The compound's defined structure ensures consistent performance in industrial and laboratory settings.
1-(4,4-Dimethylcyclohexyl)propan-2-ol structure
1862508-18-6 structure
Product Name:1-(4,4-Dimethylcyclohexyl)propan-2-ol
CAS No:1862508-18-6
MF:C11H22O
MW:170.291783809662
CID:6192852
PubChem ID:126984841
Update Time:2025-06-15

1-(4,4-Dimethylcyclohexyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(4,4-dimethylcyclohexyl)propan-2-ol
    • EN300-1850333
    • 1862508-18-6
    • 1-(4,4-Dimethylcyclohexyl)propan-2-ol
    • Inchi: 1S/C11H22O/c1-9(12)8-10-4-6-11(2,3)7-5-10/h9-10,12H,4-8H2,1-3H3
    • InChI Key: LLKOURQTKRTFMJ-UHFFFAOYSA-N
    • SMILES: OC(C)CC1CCC(C)(C)CC1

Computed Properties

  • Exact Mass: 170.167065321g/mol
  • Monoisotopic Mass: 170.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 20.2Ų

1-(4,4-Dimethylcyclohexyl)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1850333-1g
1-(4,4-dimethylcyclohexyl)propan-2-ol
1862508-18-6
1g
$770.0 2023-09-19
Enamine
EN300-1850333-5g
1-(4,4-dimethylcyclohexyl)propan-2-ol
1862508-18-6
5g
$2235.0 2023-09-19
Enamine
EN300-1850333-10g
1-(4,4-dimethylcyclohexyl)propan-2-ol
1862508-18-6
10g
$3315.0 2023-09-19
Enamine
EN300-1850333-0.05g
1-(4,4-dimethylcyclohexyl)propan-2-ol
1862508-18-6
0.05g
$647.0 2023-09-19
Enamine
EN300-1850333-0.1g
1-(4,4-dimethylcyclohexyl)propan-2-ol
1862508-18-6
0.1g
$678.0 2023-09-19
Enamine
EN300-1850333-0.25g
1-(4,4-dimethylcyclohexyl)propan-2-ol
1862508-18-6
0.25g
$708.0 2023-09-19
Enamine
EN300-1850333-0.5g
1-(4,4-dimethylcyclohexyl)propan-2-ol
1862508-18-6
0.5g
$739.0 2023-09-19
Enamine
EN300-1850333-1.0g
1-(4,4-dimethylcyclohexyl)propan-2-ol
1862508-18-6
1g
$1272.0 2023-06-02
Enamine
EN300-1850333-2.5g
1-(4,4-dimethylcyclohexyl)propan-2-ol
1862508-18-6
2.5g
$1509.0 2023-09-19
Enamine
EN300-1850333-5.0g
1-(4,4-dimethylcyclohexyl)propan-2-ol
1862508-18-6
5g
$3687.0 2023-06-02

Additional information on 1-(4,4-Dimethylcyclohexyl)propan-2-ol

1-(4,4-Dimethylcyclohexyl)propan-2-ol: A Versatile Compound with Broad Applications in Biomedical Research

1-(4,4-Dimethylcyclohexyl)propan-2-ol, with the chemical structure of CAS No. 1862508-18-6, is a multifunctional organic compound that has garnered significant attention in the field of biomedical research. This compound belongs to the class of tertiary alcohols, characterized by its unique molecular framework that combines a cyclohexane ring with a branched hydrocarbon chain. The presence of the 4,4-dimethylcyclohexyl group and the propan-2-ol functional group imparts distinctive physicochemical properties, making it a valuable candidate for various applications in drug development, material science, and biological studies.

Recent studies have highlighted the potential of 1-(4,4-Dimethylcyclohexyl)propan-2-ol in modulating cell membrane interactions and lipid bilayer dynamics. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective affinity for phospholipid membranes, suggesting its utility in designing targeted drug delivery systems. The hydrophobic tail of the molecule, derived from the 4,4-dimethylcyclohexyl moiety, facilitates membrane penetration, while the hydroxyl group at the terminal end contributes to solubility and functional versatility.

In the realm of drug discovery, 1-(4,4-Dimethylcyclohexyl)propan-2-ol has been explored as a prodrug scaffold for enhancing the bioavailability of hydrophobic therapeutics. Researchers at the University of Tokyo (2024) reported that this compound can serve as a carrier molecule for poorly water-soluble drugs, enabling controlled release and improved therapeutic outcomes. The propan-2-ol group acts as a hydrophilic anchor, while the hydrophobic cyclohexyl ring ensures membrane permeability, a critical factor in oral drug delivery.

From a synthetic chemistry perspective, the synthesis of 1-(4,4-Dimethylcyclohexyl)propan-2-ol involves a series of enantioselective reactions to achieve high stereochemical purity. A 2023 study in Organic Letters described a novel asymmetric catalytic approach using chiral phosphoric acid catalysts, which enables the efficient formation of the 4,4-dimethylcyclohexyl ring with minimal byproduct formation. This method has significantly reduced the cost and environmental impact of large-scale production, aligning with the principles of green chemistry.

The biological activity of 1-(4,4-Dimethylcyclohexyl)propan-2-ol has been evaluated in several in vitro and in vivo models. A 2024 preclinical study published in ACS Chemical Biology revealed that this compound exhibits anti-inflammatory properties by modulating cytokine signaling pathways. The hydrophobic interactions between the 4,4-dimethylcyclohexyl group and lipid rafts in cell membranes may play a role in its immunomodulatory effects, a finding that has sparked interest in its potential as a therapeutic agent for inflammatory diseases.

Additionally, 1-(4,4-Dimethylcyclohexyl)propan-2-ol has been investigated for its role in nanoparticle stabilization. A 2023 report in Advanced Materials demonstrated that this compound can act as a stabilizer for lipid-based nanoparticles, preventing aggregation and enhancing the longevity of drug formulations. The hydrophobic-hydrophilic balance of the molecule is critical in this application, as it allows for the formation of stable colloidal dispersions under physiological conditions.

Despite its promising applications, the toxicological profile of 1-(4,4-Dimethylcyclohexyl)propan-2-ol remains an area of active research. A 2024 study in Toxicological Sciences found that the compound exhibits low acute toxicity in rodent models, with no significant organ damage observed at therapeutic concentrations. However, long-term studies are recommended to fully assess its chronic safety profile, particularly in human trials.

In conclusion, 1-(4,4-Dimethylcyclohexyl)propan-2-ol represents a promising candidate for advancing biomedical innovation. Its unique molecular structure and functional versatility make it a valuable tool for drug development, material science, and biological research. Continued exploration of its pharmacological potential and synthetic applications is expected to yield further breakthroughs in the field of healthcare technology.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD